Cas no 73336-41-1 (Nsc328420)

• Product Name: Nsc328420
• CAS No: 73336-41-1
• MF: C₃₀H₄₄O₆
• MW: 500.666769981384
• CID: 977974
• PubChem ID: 433364
• Update Time: 2025-04-19

Nsc328420 Chemical and Physical Properties

Names and Identifiers

• Nsc328420
• 73336-41-1
• 27-Deoxy-3-ethoxy-2,3-dihydrowithaferin-A
• DTXSID70330886
• NSC-328420

• Inchi： 1S/C30H44O6/c1-7-34-23-14-24(31)29(6)21-10-11-28(5)19(17(4)22-12-15(2)16(3)27(33)35-22)8-9-20(28)18(21)13-25-30(29,36-25)26(23)32/h17-23,25-26,32H,7-14H2,1-6H3
• InChI Key： IOFJQKODCIRMQX-UHFFFAOYSA-N
• SMILES： O1C2CC3C4CCC(C(C)C5CC(C)=C(C)C(=O)O5)C4(C)CCC3C3(C)C(CC(C(C132)O)OCC)=O

Computed Properties

• Exact Mass: 500.31378912g/mol
• Monoisotopic Mass: 500.31378912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 1000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 85.4Ų